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Compound of Interest

Compound Name: Tri-Salicylic acid

Cat. No.: B569561 Get Quote

Essential Safety and Handling Guide for Tri-
Salicylic Acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Tri-Salicylic acid (CAS 85531-17-5), a compound with properties similar to salicylic

acid used in research related to inflammation, obesity, diabetes, and cardiovascular disease.

Adherence to these procedural steps is critical for minimizing risks and ensuring a safe

laboratory environment.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some suppliers classify Tri-Salicylic acid as not a hazardous substance or mixture,

others indicate it is very toxic to aquatic life with long-lasting effects. Given this discrepancy and

its relation to salicylic acid, a cautious approach is warranted. The following table summarizes

the recommended personal protective equipment.
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PPE Category Recommendation Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Conforming to EN166 or

OSHA 29 CFR 1910.133

standards.

Skin Protection Chemical-resistant gloves.

Nitrile rubber, minimum

thickness 0.11 mm. Inspect

gloves prior to use.

Laboratory coat.
Standard lab coat to prevent

skin contact.

Respiratory Protection
Not required under normal use

with adequate ventilation.

If dust is generated, use a

NIOSH-approved respirator

with a P95 or N95 filter.

Safe Handling and Storage Protocols
Proper handling and storage are crucial to maintain the integrity of Tri-Salicylic acid and

prevent accidental exposure.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of any

dust.

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.
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Protect from light.

Spill and Disposal Procedures
In the event of a spill, immediate and appropriate action is necessary.

Spill Response:

Evacuate the area.

Wear appropriate PPE as outlined in the table above.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Do not allow the substance to enter drains or waterways, as it may be harmful to aquatic

organisms.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Tri-Salicylic acid in a

laboratory setting.
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Caption: Workflow for Safe Handling of Tri-Salicylic Acid.
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Donning, Doffing, and Disposal of PPE
Proper procedure for putting on and taking off PPE is essential to prevent contamination.
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Caption: Procedure for Donning, Doffing, and Disposing of PPE.

To cite this document: BenchChem. [Personal protective equipment for handling Tri-Salicylic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569561#personal-protective-equipment-for-handling-
tri-salicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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